Cas no 403646-79-7 (2-Naphthalenecarboxylic acid, 5-(trifluoromethoxy)-)

• Product Name: 2-Naphthalenecarboxylic acid, 5-(trifluoromethoxy)-
• CAS No: 403646-79-7
• MF: C₁₂H₇F₃O₃
• MW: 256.177394151688
• CID: 3969557
• PubChem ID: 15533623
• Update Time: 2025-04-22

2-Naphthalenecarboxylic acid, 5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 5-(trifluoromethoxy)-
• 5-(trifluoromethoxy)-2-naphthoic acid
• 1-(Trifluoromethoxy)naphthalene-6-carboxylic acid
• AKOS024262823
• 403646-79-7
• 5-(TRIFLUOROMETHOXY)NAPHTHALENE-2-CARBOXYLIC ACID

• Inchi： 1S/C12H7F3O3/c13-12(14,15)18-10-3-1-2-7-6-8(11(16)17)4-5-9(7)10/h1-6H,(H,16,17)
• InChI Key： PKBNQAHWWNVNQE-UHFFFAOYSA-N
• SMILES： C1=C2C(C(OC(F)(F)F)=CC=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 256.03472857Da
• Monoisotopic Mass: 256.03472857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų